8-bromo-10-methoxy-3-(4-methoxyphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 4-bromo-6-methoxy-10-(4-methoxyphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C19H19BrN2O4/c1-19-10-15(14-8-11(20)9-16(25-3)17(14)26-19)21-18(23)22(19)12-4-6-13(24-2)7-5-12/h4-9,15H,10H2,1-3H3,(H,21,23)
• InChI Key: IJWJSXGFVSGQBW-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C(=CC(=C3)Br)OC)NC(=O)N2C4=CC=C(C=C4)OC
• Molecular Formula: C19H19BrN2O4
• Molecular Weight: 419.3 g/mol
• CAS No.: 899353-74-3

Description

This compound is a synthetic benzoxadiazocin derivative featuring a complex polycyclic scaffold. Key structural attributes include:

• 8-Bromo substitution: Enhances molecular weight (MW: ~490 g/mol) and may influence halogen bonding interactions in biological targets .
• 2-Methyl group: Contributes to steric effects, possibly affecting conformational flexibility and binding pocket interactions .

The benzoxadiazocin core, a fused heterocyclic system, provides rigidity, which is critical for target selectivity in drug discovery.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Bioactivity/Applications
8-Bromo-10-Methoxy-3-(4-Methoxyphenyl)-2-Methyl-5,6-Dihydro-2H-2,6-Methanobenzo[g][1,3,5]Oxadiazocin-4(3H)-one	8-Br, 10-OMe, 4-OMePh, 2-Me	~490	High rigidity; bromine enhances halogen bonding	Underexplored; potential CNS or anticancer applications
3-(3-Methoxyphenyl)-2,8-Dimethyl-5,6-Dihydro-2H-2,6-Methanobenzo[g][1,3,5]Oxadiazocin-4(3H)-one (899213-30-0)	3-OMePh, 2-Me, 8-Me	~420	Lacks bromine; reduced MW and lipophilicity	Unknown bioactivity; structural simplicity may aid synthesis
(2R,3S,8S,14S)-2-(3,4-Dihydroxyphenyl)-8-(4-Hydroxyphenyl)-3,4-Dihydro-2H,14H-8,14-Methanochromeno[7,8-d][1,3]Benzodioxocin-3,5-Diol	Chromeno-benzodioxocin core; multiple hydroxyl groups	~600	Natural product; phenolic groups enable antioxidant activity	Antioxidant and anti-inflammatory properties

Key Observations:

• Halogen vs. Alkyl Substituents : The bromine atom in the target compound distinguishes it from analogs like 899213-30-0, which relies on methyl groups. Bromine’s polarizability may enhance binding to hydrophobic pockets in enzymes or receptors .
• Methoxy Positioning : The 4-methoxyphenyl group in the target compound contrasts with the 3-methoxyphenyl in 899213-30-0. Para-substitution often improves metabolic stability compared to meta-substitution due to reduced steric hindrance .
• Natural vs. Synthetic Scaffolds: Chromeno-benzodioxocin derivatives (e.g., ) exhibit demonstrated bioactivity (e.g., antioxidant effects) but lack the synthetic tunability of benzoxadiazocins .

Functional Group Comparisons

Methoxyphenyl Derivatives:

• 4-Methoxyphenyl Isocyanate (): Used in polymer chemistry; lacks the benzoxadiazocin core but shares methoxy-driven electronic effects .
• Methyl 3-[[4-(4-Bromo-2-Formylphenoxy)-6-(4-Methoxyphenoxy)-1,3,5-Triazin-2-yl]Amino]Benzoate (): Triazine-based compound with similar bromine and methoxy motifs. The triazine core offers distinct reactivity (e.g., nucleophilic substitution) compared to benzoxadiazocin’s fused heterocycles .